molecular formula C13H9ClIN3O2S B8756130 2-Chloro-7-iodo-5-tosyl-5H-pyrrolo[2,3-b]pyrazine CAS No. 889447-21-6

2-Chloro-7-iodo-5-tosyl-5H-pyrrolo[2,3-b]pyrazine

Cat. No. B8756130
CAS RN: 889447-21-6
M. Wt: 433.65 g/mol
InChI Key: UJULUXSKCYVDPH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Chloro-7-iodo-5-tosyl-5H-pyrrolo[2,3-b]pyrazine is a useful research compound. Its molecular formula is C13H9ClIN3O2S and its molecular weight is 433.65 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Chloro-7-iodo-5-tosyl-5H-pyrrolo[2,3-b]pyrazine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Chloro-7-iodo-5-tosyl-5H-pyrrolo[2,3-b]pyrazine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

889447-21-6

Product Name

2-Chloro-7-iodo-5-tosyl-5H-pyrrolo[2,3-b]pyrazine

Molecular Formula

C13H9ClIN3O2S

Molecular Weight

433.65 g/mol

IUPAC Name

2-chloro-7-iodo-5-(4-methylphenyl)sulfonylpyrrolo[2,3-b]pyrazine

InChI

InChI=1S/C13H9ClIN3O2S/c1-8-2-4-9(5-3-8)21(19,20)18-7-10(15)12-13(18)16-6-11(14)17-12/h2-7H,1H3

InChI Key

UJULUXSKCYVDPH-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C=C1)S(=O)(=O)N2C=C(C3=NC(=CN=C32)Cl)I

Origin of Product

United States

Synthesis routes and methods

Procedure details

Sodium hydride (140 mg, 3.5 mmol) was added to an ice-cold solution of 2-chloro-7-iodo-5H-pyrrolo[2,3-b]pyrazine (5) (820 mg, 2.9 mmol) in dimethylformamide (7 ml) under nitrogen. After 30 minutes tosyl chloride (570 mg, 3 mmol) was added to the reaction mixture and the reaction mixture was stirred at room temperature for 18 h. The reaction mixture was then quenched with water (˜15 ml). An off white solid was filtered off and dried in vacuo (950 mg, 75%). MS (ES+) 434.
Quantity
140 mg
Type
reactant
Reaction Step One
[Compound]
Name
ice
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
820 mg
Type
reactant
Reaction Step One
Quantity
7 mL
Type
solvent
Reaction Step One
Quantity
570 mg
Type
reactant
Reaction Step Two

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